111-78-4(1,5-Cyclooctadiene),COD,1,5-COD

1,5-Cyclooctadiene Properties

Names and Identifiers

- cycloocta-1,5-diene
- 1,5-Cyclooctadiene [stabilized with Octadecyl 3-(3',5'-Di-tert-butyl-4'-hydroxyphenyl)propionate]
- 1,5-Cyclooctadiene
- 1,5-COD
- 1,5-CYCLOOCADIENE
- 1,5-Cyclooctanediene
- 1,5-cyclooctodiene
- cis,cis-1,5-cyclooctadiene
- COD
- COD [stabilized with Octadecyl 3-(3',5'-Di-tert-butyl-4'-hydroxyphenyl)propionate]
- Cyclooctadiene,1,5
- TETRA PROPYL AMMONIUMBROMIDE
- NSC 60155
- Cyclooctadiene, 1,5-
- 1,5-Cyclooctadiene CIS,CIS-1,5-CYCLOOCTADIENE
- 1,5-Cyclooctadiene,99%,stabilized
- 1,5-Cyclooctadiene, stabilized, 97%
- 1.5-cyclooctadiene
- AI3-26692
- DTXCID806888
- DTXSID0026888
- 1,5-CYCLOOCTADIENE [HSDB]
- EN300-26087
- 1,5-Cyclooctadiene, (E,E)-
- NCGC00248897-01
- BP-20393
- AKOS000121144
- 4-05-00-00403 (Beilstein Handbook Reference)
- EINECS 203-907-1
- BS-21545
- HSDB 5549
- 1,5-cyclooctadiene, (1Z,5Z)-
- 17612-50-9
- BRN 1209288
- W-109416
- InChI=1/C8H12/c1-2-4-6-8-7-5-3-1/h1-2,7-8H,3-6H2/b2-1-,8-7
- EN300-658496
- VYXHVRARDIDEHS-QGTKBVGQSA-N
- NSC60155
- W-109115
- NCGC00258568-01
- MFCD00001752
- Tox21_201015
- Q161547
- 1,5-CYCLOOCTADIENE [MI]
- cis,cis-1,5-Cyclooctadiene, >=98.0% (GC)
- F0001-0246
- (Z,Z)-Cycloocta-1,5-diene
- NSC-60155
- (Z,Z)-1,5-Cyclooctadiene
- 1552-12-1
- (1Z,5Z)-cycloocta-1,5-diene
- AMY22290
- 1,5-Cyclooctadiene, puriss., >=99.0% (GC)
- 1,5-Cyclooctadiene, contains 50-150 ppm 4-tert-Butylcatechol, 99%
- UNII-1E1VVD385Z
- cis-1,5-cyclooctadiene
- EC 203-907-1
- 1,5-Cyclooctadiene, purified by redistillation, >=99%
- CAS-111-78-4
- 1E1VVD385Z
- 111-78-4
- DB-200078
- cis,cis-1,5-Cyclooctadiene
- Cycloocta-1,5-diene
- (1Z,5Z)-1,5-Cyclooctadiene
- 1,5-CYCLOOCTADIENE
- +Expand
- MDL： MFCD00001752
- InChIKey： VYXHVRARDIDEHS-QGTKBVGQSA-N
- Inchi： 1S/C8H12/c1-2-4-6-8-7-5-3-1/h1-2,7-8H,3-6H2/b2-1-,8-7-
- SMILES： C1=CCCC=CCC1

Computed Properties

Exact Mass: 108.09400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 108.094
Heavy Atom Count: 8
Complexity: 72.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 2.67280
PSA: 0.00000
Refractive Index: n20/D 1.493(lit.)
Water Partition Coefficient: 780MG/L(20ºC)
Boiling Point: 150°C
Melting Point: −69 °C (lit.)
Vapor Pressure: 25.8 mmHg ( 37.7 °C)
6.8 mmHg ( 25 °C)
Flash Point: Fahrenheit: 100.4 ° f
Celsius: 38 ° c
FEMA: 2540
Color/Form: colorless liquid
Stability/Shelf Life: Stable. Flammable.
Solubility: Insoluble in water and carbon tetrachloride.
Density: 0.882 g/mL at 25 °C(lit.)

1,5-Cyclooctadiene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA77201-25g	1,5-Cyclooctadiene	111-78-4	99%	25g	$47.00
abcr	AB126231-250 ml	cis,cis-1,5-Cyclooctadiene, 99%, stabilized; .	111-78-4	99%	250 ml	€66.70	2024-04-20
Enamine	EN300-658496-0.05g	(1Z,5Z)-cycloocta-1,5-diene	111-78-4	95%	0.05g	$19.0	2023-07-10
Life Chemicals	F0001-0246-0.25g	1,5-Cyclooctadiene	111-78-4	95%+	0.25g	$18.0	2023-09-07
Oakwood	098893-5g	1,5-Cyclooctadiene	111-78-4	98%	5g	$10.00	2024-07-19
TRC	C984515-1g	1,5-Cyclooctadiene	111-78-4		1g	$ 138.00	2023-09-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21196-250ml	cis,cis-1,5-Cyclooctadiene, 99%, stab. with 50-200ppm Irganox 1076	111-78-4	99%	250ml	￥261.00	2023-04-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C103217-2.5L	1,5-Cyclooctadiene	111-78-4	99%，50-150 ppm TBC	2.5l	¥944.90	2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C0503-500ml	1,5-Cyclooctadiene	111-78-4	98.0%(GC),stabilized with Octadecyl 3-(3',5'-Di-tert-butyl-4'-hydroxyphenylpropionate	500ml	￥660.0	2022-06-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021161-2.5L	1,5-Cyclooctadiene	111-78-4	99%	2.5l	￥1134	2024-05-26

1,5-Cyclooctadiene Suppliers

Nantong Zhonghe Chemical New Material Co.LTD

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Shanghai Aladdin Biochemical Technology Co., Ltd

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SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.

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Nantong Reform Petro-chemical Co.,Ltd

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KUNSHAN HORIZON CHEMICAL CO.,LTD

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Shanghai Acmec Biochemical Co.,Ltd

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1,5-Cyclooctadiene Related Literature

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Akira Mori,Nobuo Kato,Hitoshi Takeshita,Yoichi Kurahashi,Masahito Ito J. Chem. Soc. Chem. Commun. 1994 869
2. 2,6-Dihalo-9-selenabicyclo[3.3.1]nonanes and their complexes with selenium dihalides: synthesis and structural characterisation

Vladimir A. Potapov,Svetlana V. Amosova,Elena V. Abramova,Maxim V. Musalov,Konstantin A. Lyssenko,M. G. Finn New J. Chem. 2015 39 8055
3. Ring-opening metathesis polymerization of 8-membered cyclic olefins

Henry Martinez,Ning Ren,Megan E. Matta,Marc A. Hillmyer Polym. Chem. 2014 5 3507
4. Co(iii)-Catalyzed N-chloroamide-directed C–H activation for 3,4-dihydroisoquinolone synthesis

Xiaolong Yu,Kehao Chen,Qi Wang,Wenjing Zhang,Jin Zhu Org. Chem. Front. 2018 5 994
5. Synthesis and characterization of non-chelating ruthenium–indenylidene olefin metathesis catalysts derived from substituted 1,1-diphenyl-2-propyn-1-ols

Baoyi Yu,Yu Xie,Fatma B. Hamad,Karen Leus,Alex A. Lyapkov,Kristof Van Hecke,Francis Verpoort New J. Chem. 2015 39 1858
6. Functionalised bicyclic alcohols by enantioselective α-deprotonation–rearrangement of meso-epoxides

David M. Hodgson,Iain D. Cameron,Martin Christlieb,Rebecca Green,Gary P. Lee,Lesley A. Robinson J. Chem. Soc. Perkin Trans. 1 2001 2161
7. Synthesis and study of olefin metathesis catalysts supported by redox-switchable diaminocarbene[3]ferrocenophanes

C. Daniel Varnado,Jr.,Evelyn L. Rosen,Mary S. Collins,Vincent M. Lynch,Christopher W. Bielawski Dalton Trans. 2013 42 13251
8. Single step synthesis of metallic nanoparticles using dihydroxyl functionalized ionic liquids as reductive agent

Walid Darwich,Christian Gedig,Hassan Srour,Catherine C. Santini,Martin H. G. Prechtl RSC Adv. 2013 3 20324
9. Metalated covalent organic frameworks: from synthetic strategies to diverse applications

Qun Guan,Le-Le Zhou,Yu-Bin Dong Chem. Soc. Rev. 2022 51 6307
10. Highly stereoselective synthesis of (Z)-1,2-dihaloalkenes by a Pd-catalyzed hydrohalogenation of alkynyl halides

Gangguo Zhu,Dongxu Chen,Yuyi Wang,Renwei Zheng Chem. Commun. 2012 48 5796

Cas no 111-78-4 (1,5-Cyclooctadiene)

1,5-Cyclooctadiene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,5-Cyclooctadiene Price

1,5-Cyclooctadiene Suppliers

1,5-Cyclooctadiene Related Literature

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